Cas no 1261478-26-5 (Methyl 2-hydroxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-hydroxy-5-(trifluoromethyl)benzoate
• CAS No: 1261478-26-5
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4673631
• PubChem ID: 70874124
• Update Time: 2024-11-06

Methyl 2-hydroxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(trifluoromethyl)benzoate
• AX8310160
• SCHEMBL13280707
• E77894
• WYAZXWRYHRTDET-UHFFFAOYSA-N
• CS-0132519
• DB-142880
• BS-50857
• 1261478-26-5
• SY316467
• Benzoic acid, 2-hydroxy-5-(trifluoromethyl)-, methyl ester
• MFCD18399428
• methyl2-hydroxy-5-(trifluoromethyl)benzoate
• Methyl 2-hydroxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7F3O3/c1-15-8(14)6-4-5(9(10,11)12)2-3-7(6)13/h2-4,13H,1H3
• InChI Key： WYAZXWRYHRTDET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OC)C=1)O)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5